Cas no 2171928-17-7 (2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2,2,2-trifluoroethyl)acetamidoacetic acid)

• Product Name: 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2,2,2-trifluoroethyl)acetamidoacetic acid
• CAS No: 2171928-17-7
• MF: C₂₁H₁₉F₃N₂O₅
• MW: 436.381176233292
• CID: 6597485
• PubChem ID: 165606844
• Update Time: 2025-10-31

2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2,2,2-trifluoroethyl)acetamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2,2,2-trifluoroethyl)acetamidoacetic acid
• 2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-(2,2,2-trifluoroethyl)acetamido]acetic acid
• 2171928-17-7
• EN300-1486473

• Inchi： 1S/C21H19F3N2O5/c22-21(23,24)12-26(10-19(28)29)18(27)9-25-20(30)31-11-17-15-7-3-1-5-13(15)14-6-2-4-8-16(14)17/h1-8,17H,9-12H2,(H,25,30)(H,28,29)
• InChI Key： KCGUSWUPHSVPTH-UHFFFAOYSA-N
• SMILES： FC(CN(CC(=O)O)C(CNC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)=O)(F)F

Computed Properties

• Exact Mass: 436.12460620g/mol
• Monoisotopic Mass: 436.12460620g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 650
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2,2,2-trifluoroethyl)acetamidoacetic acid

Introduction to Compound CAS No 2171928-17-7: 2-{(9H-fluoren-9-yl)methoxycarbonylamino}-N-(2,2,2-trifluoroethyl)acetamidoacetic Acid

Compound CAS No 2171928-17-7, also known as 2-{(9H-fluoren-9-yl)methoxycarbonylamino}-N-(2,2,2-trifluoroethyl)acetamidoacetic acid, is a highly specialized organic compound with significant applications in the fields of pharmaceuticals and biotechnology. This compound is notable for its complex structure, which incorporates a fluorenylmethoxycarbonyl (Fmoc) group and a trifluoroethyl substituent. These features contribute to its unique chemical properties and make it a valuable tool in modern chemical synthesis.

The Fmoc group is a well-known protecting group in peptide synthesis, playing a critical role in solid-phase synthesis by temporarily blocking amino groups during the assembly of peptides. The presence of this group in the compound under discussion highlights its potential use in peptide chemistry and related fields. Additionally, the trifluoroethyl substituent introduces fluorine atoms into the molecule, which can significantly influence its physicochemical properties, such as lipophilicity and metabolic stability.

Recent advancements in chemical synthesis have led to the development of more efficient methods for the preparation of this compound. Researchers have explored various strategies to optimize its synthesis, including the use of microwave-assisted reactions and catalytic systems that enhance reaction efficiency and selectivity. These improvements have not only simplified the production process but also made the compound more accessible for large-scale applications.

In terms of applications, CAS No 2171928-17-7 has shown promise in drug discovery programs targeting various therapeutic areas. Its structure allows for modular modifications, enabling chemists to design analogs with tailored pharmacokinetic profiles. For instance, studies have demonstrated that this compound can serve as a precursor for bioactive molecules with potential anti-inflammatory or anticancer properties.

The integration of Fmoc and trifluoroethyl groups into this molecule also opens up possibilities for its use in materials science. Researchers are investigating its potential as a building block for advanced materials with unique electronic or mechanical properties. This dual functionality underscores the versatility of the compound across multiple disciplines.

In conclusion, CAS No 2171928-17-7 represents a cutting-edge compound with multifaceted applications in contemporary chemistry and biology. Its intricate structure and functional groups make it an invaluable asset in both academic research and industrial development. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in advancing scientific innovation.